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Introduction

UNC4976 is a potent and cell-permeable chemical probe that functions as a positive allosteric
modulator (PAM) of the CBX7 chromodomain, a core component of the Polycomb Repressive
Complex 1 (PRC1).[1][2] It represents a significant tool for investigating the biological roles of
CBX7 and the broader functions of PRC1 in gene regulation. While extensive cellular
characterization of UNC4976 has been performed, to date, there are no published in vivo
animal studies detailing its pharmacokinetic properties, efficacy, or toxicology. The following
application notes and protocols are based on the available in vitro and cellular data and are
intended to guide the use of UNC4976 in cellular studies and serve as a foundation for the
design of future in vivo experiments.

Mechanism of Action

UNC4976 exhibits a unique mechanism of action as a positive allosteric modulator of CBX7's
interaction with nucleic acids.[1][2][3] It binds to the CBX7 chromodomain, the domain
responsible for recognizing trimethylated lysine 27 on histone H3 (H3K27me3), a key
epigenetic mark for gene silencing.[4] The binding of UNC4976 has a dual effect:
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e Antagonism of H3K27me3 Binding: It competitively inhibits the binding of the CBX7
chromodomain to H3K27me3-marked histones.[1][2]

« Allosteric Potentiation of Nucleic Acid Binding: It allosterically increases the affinity of the
CBX7 chromodomain for DNA and RNA.[1][2]

This dual action results in the re-equilibration of the PRC1 complex away from its canonical
H3K27me3 target genes, leading to their de-repression.[1][2] This mechanism provides a
powerful tool to probe the non-canonical, nucleic-acid-binding functions of PRC1.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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